Cas no 71233-24-4 (1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol)
1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazolo[3,4-c]pyridin-3-one,1,2,4,5,6,7-hexahydro-1-methyl-
- 1H-Pyrazolo[3,4-c]pyridin-3-ol,4,5,6,7-tetrahydro-1-methyl- (9CI)
- 1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol
- 71233-24-4
- E73076
- Z1262571810
- 1-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-3-one
- SCHEMBL21216436
- 1H-Pyrazolo[3,4-c]pyridin-3-ol, 4,5,6,7-tetrahydro-1-methyl- (9CI)
- EN300-317558
- 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol
- 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3(2H)-one
- AKOS023589593
-
- MDL: MFCD20664989
- Inchi: 1S/C7H11N3O/c1-10-6-4-8-3-2-5(6)7(11)9-10/h8H,2-4H2,1H3,(H,9,11)
- InChI Key: LJBDMFLWAOHEMP-UHFFFAOYSA-N
- SMILES: O=C1C2CCNCC=2N(C)N1
Computed Properties
- Exact Mass: 153.090211983g/mol
- Monoisotopic Mass: 153.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 44.4Ų
1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM272964-100mg |
1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3(2H)-one |
71233-24-4 | 97% | 100mg |
$862 | 2024-07-24 | |
| Chemenu | CM272964-250mg |
1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3(2H)-one |
71233-24-4 | 97% | 250mg |
$1220 | 2024-07-24 | |
| Chemenu | CM272964-500mg |
1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3(2H)-one |
71233-24-4 | 97% | 500mg |
$1906 | 2024-07-24 | |
| Chemenu | CM272964-1g |
1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3(2H)-one |
71233-24-4 | 97% | 1g |
$2438 | 2024-07-24 | |
| Enamine | EN300-317558-1g |
1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol |
71233-24-4 | 95% | 1g |
$2257.0 | 2023-09-05 | |
| Enamine | EN300-317558-5g |
1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol |
71233-24-4 | 95% | 5g |
$6545.0 | 2023-09-05 | |
| Enamine | EN300-317558-10g |
1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol |
71233-24-4 | 95% | 10g |
$9704.0 | 2023-09-05 | |
| Enamine | EN300-317558-0.05g |
1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol |
71233-24-4 | 95.0% | 0.05g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-317558-0.1g |
1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol |
71233-24-4 | 95.0% | 0.1g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-317558-0.25g |
1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol |
71233-24-4 | 95.0% | 0.25g |
$969.0 | 2025-03-19 |
1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol
1-Methyl-1H,4H,5H,6H,7H-Pyrazolo[3,4-C]Pyridin-3-Ol: A Comprehensive Overview
The compound 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol, identified by the CAS registry number 71233-24-4, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyridine] derivatives, which are known for their versatile applications in drug discovery and material science. The molecule's structure features a pyrazole ring fused to a pyridine ring system, with a hydroxyl group at the 3-position and a methyl group attached to the nitrogen atom at position 1. This combination of functional groups imparts unique chemical and biological properties to the compound.
Recent studies have highlighted the potential of pyrazolo[3,4-c]pyridine derivatives as promising candidates for the development of antimicrobial agents. Researchers have explored the compound's ability to inhibit bacterial and fungal growth by targeting specific enzymes involved in microbial metabolism. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), a pathogen notorious for its resistance to conventional antibiotics. The hydroxyl group at position 3 plays a critical role in these interactions by facilitating hydrogen bonding with key residues in enzyme active sites.
In addition to its antimicrobial properties, 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol has been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways such as the MAPK/ERK pathway. The methyl group at position 1 enhances the compound's lipophilicity, allowing it to penetrate cellular membranes more effectively and reach intracellular targets. These findings suggest that the compound could serve as a lead molecule for the development of novel chemotherapeutic agents.
The synthesis of this compound typically involves a multi-step process that includes cyclization reactions and functional group transformations. One common approach involves the condensation of o-amino phenol derivatives with aldehydes or ketones under acidic conditions to form the pyrazole ring. Subsequent modifications are then made to introduce the methyl group and hydroxyl functionalities. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.
Beyond its therapeutic applications, pyrazolo[3,4-c]pyridine derivatives have also found use in materials science. Their unique electronic properties make them suitable candidates for applications in organic electronics and optoelectronics. For example, researchers have explored their use as components in organic light-emitting diodes (OLEDs) due to their ability to emit light at specific wavelengths when excited by an electric current. The hydroxyl group at position 3 can be further modified to tune the electronic properties of the molecule for specific applications.
In terms of safety and environmental impact, studies have shown that 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,c]pyridin-3-ol exhibits low toxicity when administered at therapeutic doses. However, prolonged exposure or high concentrations may lead to adverse effects on liver and kidney function. Regulatory agencies have classified this compound as generally safe for use in pharmaceuticals and cosmetics when handled according to established guidelines.
The global demand for pyrazolo[pyridine] derivatives has been growing steadily due to their diverse applications across industries. Market analysis reports predict that this trend will continue as new applications are discovered and existing products are optimized for better performance. Key regions driving this demand include North America and Europe due to their robust pharmaceutical and chemical industries.
In conclusion, 1-methyl-1H,pentahydro-pyrazolo[3,c]pyridin-3-one, CAS No 71233-24-4 is a versatile compound with significant potential in multiple fields. Its unique structure enables it to serve as a valuable tool in drug discovery while also finding applications in materials science and electronics. As research continues to uncover new properties and uses for this compound,the future looks bright for its role in advancing both medicine and technology.
71233-24-4 (1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)